Cas no 1361918-39-9 (4-Cyano-5-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-5-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1361918-39-9
• MF: C₇H₂F₃IN₂O
• MW: 314.003263950348
• CID: 4801425
• Update Time: 2023-08-17

4-Cyano-5-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3IN2O/c8-7(9,10)14-6-1-4(2-12)5(11)3-13-6/h1,3H
• InChI Key： WEPMWHHBVVAXBI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9